Cas no 2228350-82-9 (3-(5-hydroxy-2-nitrophenyl)butanoic acid)

• Product Name: 3-(5-hydroxy-2-nitrophenyl)butanoic acid
• CAS No: 2228350-82-9
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 6235309
• PubChem ID: 165617785
• Update Time: 2025-05-21

3-(5-hydroxy-2-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-hydroxy-2-nitrophenyl)butanoic acid
• EN300-1802090
• 2228350-82-9

• Inchi： 1S/C10H11NO5/c1-6(4-10(13)14)8-5-7(12)2-3-9(8)11(15)16/h2-3,5-6,12H,4H2,1H3,(H,13,14)
• InChI Key： WMNIRYCSYWLIJQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)C(C)CC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 103Ų

Additional information on 3-(5-hydroxy-2-nitrophenyl)butanoic acid

3-(5-Hydroxy-2-Nitrophenyl)Butanoic Acid: A Comprehensive Overview

The compound with CAS No 2228350-82-9, commonly referred to as 3-(5-hydroxy-2-nitrophenyl)butanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a butanoic acid backbone attached to a substituted phenyl ring, which introduces both hydroxyl (-OH) and nitro (-NO₂) groups into the structure. These functional groups contribute to the compound's reactivity, solubility, and biological activity.

Recent studies have highlighted the importance of 3-(5-hydroxy-2-nitrophenyl)butanoic acid in various chemical and biological contexts. For instance, researchers have explored its role as a precursor in the synthesis of more complex molecules, leveraging its functional groups for further derivatization. The hydroxyl group on the phenyl ring, located at the 5-position, provides an opportunity for hydrogen bonding and intermolecular interactions, which are crucial in many biochemical processes. Similarly, the nitro group at the 2-position imparts electron-withdrawing effects, influencing the compound's electronic properties and reactivity.

One of the most promising areas of research involving this compound is its potential application in medicinal chemistry. The combination of a butanoic acid moiety with a substituted phenyl ring makes it an ideal candidate for exploring interactions with biological targets such as enzymes or receptors. Recent findings suggest that 3-(5-hydroxy-2-nitrophenyl)butanoic acid may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, making it a potential lead compound for anti-inflammatory drug development.

In terms of synthesis, 3-(5-hydroxy-2-nitrophenyl)butanoic acid can be prepared through various routes, including substitution reactions or coupling methods. The choice of synthetic pathway depends on the availability of starting materials and the desired yield and purity of the final product. Researchers have optimized these methods to ensure scalability and cost-effectiveness, paving the way for larger-scale production if needed.

The chemical stability of 3-(5-hydroxy-2-nitrophenyl)butanoic acid has also been a topic of interest. Studies indicate that the compound is relatively stable under normal storage conditions but may undergo degradation under harsh conditions such as high temperatures or strong acidic/basic environments. Understanding its stability is crucial for ensuring its safe handling and storage during research and development processes.

From an analytical standpoint, modern techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound accurately. These methods provide insights into its molecular structure, purity, and functional group composition, ensuring that it meets quality standards for use in various applications.

Looking ahead, the potential applications of 3-(5-hydroxy-2-nitrophenyl)butanoic acid extend beyond medicinal chemistry into areas such as agrochemicals and materials science. Its ability to form hydrogen bonds and participate in intermolecular interactions makes it a versatile building block for designing new materials with specific properties.

In conclusion, 3-(5-hydroxy-2-nitrophenyl)butanoic acid (CAS No 2228350-82-9) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for researchers seeking innovative solutions in chemistry and pharmacology.